Cas no 1379803-65-2 (2-Nitro-5-(pentafluorosulfanyl)aniline)

• Product Name: 2-Nitro-5-(pentafluorosulfanyl)aniline
• CAS No: 1379803-65-2
• MF: C₆H₅F₅N₂O₂S
• MW: 264.173117399216
• MDL: MFCD22370111
• CID: 2857960
• Update Time: 2025-06-08

2-Nitro-5-(pentafluorosulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(pentafluorosulfanyl)aniline
• 2-nitro-5-(pentafluoro-lambda6-sulfanyl)aniline
• (3-Amino-4-nitrophenyl)pentafluorosulfur(VI)
• 2-nitro-5-(pentafluoro-lambda~6~-sulfanyl)aniline

• MDL： MFCD22370111
• Inchi： 1S/C6H5F5N2O2S/c7-16(8,9,10,11)4-1-2-6(13(14)15)5(12)3-4/h1-3H,12H2
• InChI Key： WQGCKYATTUFNOD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)[N+](=O)[O-])(F)(F)(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 312
• XLogP3: 4.5
• Topological Polar Surface Area: 72.8

Additional information on 2-Nitro-5-(pentafluorosulfanyl)aniline

Introduction to 2-Nitro-5-(pentafluorosulfanyl)aniline (CAS No. 1379803-65-2)

2-Nitro-5-(pentafluorosulfanyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1379803-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to the class of nitroaromatics and fluorinated anilines, which are widely studied for their unique electronic and chemical properties. The presence of both a nitro group and a pentafluorosulfanyl substituent imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural features of 2-Nitro-5-(pentafluorosulfanyl)aniline make it particularly interesting for researchers exploring advanced materials and medicinal chemistry. The nitro group, attached at the 2-position of the benzene ring, introduces a strong electron-withdrawing effect, influencing the compound's electronic properties. Meanwhile, the pentafluorosulfanyl group at the 5-position introduces significant electronegativity and steric bulk, further modulating its reactivity and interactions with other molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity in biological systems. 2-Nitro-5-(pentafluorosulfanyl)aniline exemplifies this trend, as its fluorinated structure may contribute to improved pharmacokinetic profiles when incorporated into drug candidates. Researchers have been exploring its potential as a building block for more complex molecules, particularly in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-Nitro-5-(pentafluorosulfanyl)aniline is its utility in synthetic chemistry. The nitro group can be readily reduced to an amine, providing a versatile handle for further functionalization. Additionally, the pentafluorosulfanyl group can participate in nucleophilic substitution reactions or serve as an anchor for coordination with metal centers. These properties make it a valuable tool for chemists aiming to construct intricate molecular architectures.

Recent studies have highlighted the compound's potential in the development of organic electronic materials. The combination of electron-withdrawing and electron-donating groups in its structure can influence its charge transport properties, making it a candidate for applications in organic semiconductors, light-emitting diodes (OLEDs), and other optoelectronic devices. The fluorine atoms also contribute to steric hindrance and rigidity in the molecular framework, which can be advantageous for stabilizing conjugated systems used in these technologies.

The pharmaceutical industry has also shown interest in 2-Nitro-5-(pentafluorosulfanyl)aniline due to its structural motifs that are commonly found in bioactive molecules. The nitroaromatic core is well-known for its presence in various drugs and agrochemicals, while the fluorinated aniline moiety is often associated with enhanced binding affinity to biological targets. Researchers are investigating its potential as an intermediate for synthesizing novel kinase inhibitors, antiviral agents, and other therapeutic compounds.

In terms of synthesis, 2-Nitro-5-(pentafluorosulfanyl)aniline can be prepared through multi-step reactions involving nitration of aniline derivatives followed by selective fluorosulfonation. The exact synthetic route may vary depending on the desired purity and scale of production. Advanced techniques such as catalytic fluorination and controlled nitration have been employed to optimize yields and minimize byproducts.

The handling and storage of 2-Nitro-5-(pentafluorosulfanyl)aniline require careful consideration due to its reactivity. It should be stored under inert conditions away from moisture and heat to prevent decomposition. While it does not pose immediate hazards under standard conditions, appropriate safety measures should be taken when handling this compound in a laboratory setting.

Future research directions may explore new derivatives of 2-Nitro-5-(pentafluorosulfanyl)aniline, aiming to further enhance its utility in drug discovery and material science. Techniques such as computational modeling and high-throughput screening could accelerate the identification of promising derivatives with improved properties. Additionally, green chemistry approaches may be employed to develop more sustainable synthetic methods for this compound.

In conclusion, 2-Nitro-5-(pentafluorosulfanyl)aniline (CAS No. 1379803-65-2) is a multifaceted compound with significant potential in pharmaceuticals and advanced materials. Its unique structural features make it a valuable intermediate for synthetic chemists and a promising candidate for various applications ranging from drug development to organic electronics. As research continues to uncover new possibilities for this compound, its importance is likely to grow within the scientific community.